5,6-Dimethoxypyridin-2-amine
Overview
Description
5,6-Dimethoxypyridin-2-amine, also known as 2-Amino-5,6-dimethoxypyridine, is a chemical compound with the molecular formula C7H10N2O2 . It has a molecular weight of 154.17 . This compound is used in scientific research and has applications in various fields, including drug development, organic synthesis, and material science.
Synthesis Analysis
The synthesis of 5,6-Dimethoxypyridin-2-amine involves the hydrogenation of 2,3-Dimethoxy-6-nitropyridine in methanol and dichloromethane at ambient temperature and pressure for 3 hours . This reaction is catalyzed by palladium on carbon (Pd/C). The product is obtained as a light brown solid .Molecular Structure Analysis
The molecular structure of 5,6-Dimethoxypyridin-2-amine is represented by the InChI code: 1S/C7H10N2O2/c1-10-5-3-4-6(8)9-7(5)11-2/h3-4H,1-2H3,(H2,8,9) . This indicates that the molecule consists of a pyridine ring with two methoxy groups attached at positions 5 and 6, and an amino group at position 2 .Chemical Reactions Analysis
While specific chemical reactions involving 5,6-Dimethoxypyridin-2-amine are not detailed in the search results, it’s important to note that this compound can participate in various chemical reactions due to the presence of the amino group, which can act as a nucleophile, and the methoxy groups, which can undergo various transformations .Physical And Chemical Properties Analysis
5,6-Dimethoxypyridin-2-amine is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere, and in a freezer under -20°C . It has a high gastrointestinal absorption and is BBB permeant . It is not a substrate or inhibitor for various cytochrome P450 enzymes .Scientific Research Applications
Drug Development
5,6-Dimethoxypyridin-2-amine is used in the design of Spleen Tyrosine Kinase (Syk) inhibitors . These inhibitors are used in the treatment of autoimmune diseases such as asthma, rheumatoid arthritis, and Systemic Lupus Erythematosus (SLE) .
Organic Synthesis
This compound is a versatile chemical compound used extensively in organic synthesis. Its unique properties make it a valuable reagent in the synthesis of complex organic molecules.
Material Science
5,6-Dimethoxypyridin-2-amine also finds applications in the field of material science. However, the specific applications in this field are not detailed in the sources.
Chromatography
The compound is used in chromatography applications . Chromatography is a technique for the separation of a mixture by passing it in solution or suspension through a medium in which the components move at different rates .
Mass Spectrometry
5,6-Dimethoxypyridin-2-amine is used in mass spectrometry . Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions .
Analytical Chemistry
This compound is used in various analytical techniques, including NMR, HPLC, LC-MS, and UPLC . These techniques are used to identify and quantify each component in a mixture .
Safety and Hazards
This compound is classified as potentially harmful. It may cause skin and eye irritation, and may cause respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation .
Future Directions
While specific future directions for 5,6-Dimethoxypyridin-2-amine are not detailed in the search results, it is noted that this compound is used extensively in scientific research, particularly in the design of Spleen Tyrosine Kinase (Syk) inhibitors . This suggests potential future applications in the development of new treatments for autoimmune diseases .
Mechanism of Action
- Compound Structure: 5,6-Dimethoxypyridin-2-amine is a heterocyclic aromatic compound with two methoxy (CH₃O) groups attached at positions 5 and 6 of a pyridine ring, along with an amine (NH₂) group at position 2.
- Role of Syk : Syk plays a crucial role in immune signaling pathways. It is involved in B-cell receptor (BCR) signaling, which regulates B-cell activation, differentiation, and antibody production .
- Mode of Action Acylation: The amine group reacts with acylating agents to form amides.
Target of Action
Biochemical Pathways
properties
IUPAC Name |
5,6-dimethoxypyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2/c1-10-5-3-4-6(8)9-7(5)11-2/h3-4H,1-2H3,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNTLREADFYJGJQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=C(C=C1)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30674778 |
Source
|
| Record name | 5,6-Dimethoxypyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30674778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Dimethoxypyridin-2-amine | |
CAS RN |
127980-46-5 |
Source
|
| Record name | 5,6-Dimethoxypyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30674778 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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